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Compound of Interest

Compound Name: 2,4-Dibromo-6-methylpyridin-3-ol

Cat. No.: B183025 Get Quote

A Note on the Molecular Formula C6H5Br2NO: The provided molecular formula, C6H5Br2NO,

does not correspond to common, stable aromatic structures. A typical phenyl group (C6H5)

attached to three substituents (two bromine atoms and a nitro or nitroso group) would result in

a different molecular formula (e.g., C6H3Br2NO or C6H3Br2NO2). It is plausible that the

intended subject of this guide is a related, well-documented compound. Based on common

industrial and research chemicals, this guide will focus on 2,6-dibromo-4-nitroaniline and the

isomers of dibromonitrobenzene, which are closely related in structure and application.

2,6-Dibromo-4-nitroaniline
IUPAC Name: 2,6-dibromo-4-nitroaniline

This compound is a significant intermediate in the synthesis of azo disperse dyes.[1][2] Its

structure consists of a benzene ring with two bromine atoms ortho to the amino group and a

nitro group para to the amino group.

Chemical Properties and Data
The following table summarizes the key quantitative data for 2,6-dibromo-4-nitroaniline.
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Property Value

Molecular Formula C6H4Br2N2O2

Molecular Weight 295.92 g/mol

CAS Number 827-94-1

Appearance Solid

Synthesis of 2,6-Dibromo-4-nitroaniline
A common and environmentally friendly method for the synthesis of 2,6-dibromo-4-nitroaniline

is through the bromination of 4-nitroaniline in an aqueous acidic medium.[1][2]

This protocol describes a green process for preparing 2,6-dibromo-4-nitroaniline using

bromide-bromate salts.

Materials:

4-nitroaniline

Sodium bromide (NaBr)

Sodium bromate (NaBrO3)

Aqueous acidic medium (e.g., dilute sulfuric acid)

Water

Procedure:

In a reaction flask, prepare a slurry of 4-nitroaniline in the aqueous acidic medium.

Add a 2:1 molar ratio of sodium bromide to sodium bromate to the mixture. This combination

in an acidic medium generates bromine in situ for the reaction.

Stir the reaction mixture at ambient temperature. The reaction progress can be monitored by

thin-layer chromatography.
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Upon completion of the reaction, the solid product, 2,6-dibromo-4-nitroaniline, is isolated by

simple filtration.

The collected solid is washed with water to remove any remaining salts and acid.

The product can be dried in an oven. The purity of the product is typically high.

The aqueous acidic filtrate can be recycled for subsequent batches, making the process

more sustainable.[1][2]

A patent also describes a method involving the bromination of p-nitroaniline in a sulfuric acid

medium, followed by diazotization.[3]

Starting Materials

Process Steps

Products & Byproducts

4-Nitroaniline

Bromination at
Ambient Temperature

NaBr / NaBrO3 (2:1) Aqueous Acidic Medium

Filtration

2,6-Dibromo-4-nitroaniline

Solid

Recyclable Aqueous
Acidic Filtrate

Liquid

Washing with Water

Drying
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Click to download full resolution via product page

Caption: Isomers of dibromonitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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